molecular formula C14H17Br B8525768 1-Bromo-2,5,8-tetradecatriyne CAS No. 34498-26-5

1-Bromo-2,5,8-tetradecatriyne

Cat. No. B8525768
CAS RN: 34498-26-5
M. Wt: 265.19 g/mol
InChI Key: WATLMVJSKGPHNQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Bromo-2,5,8-tetradecatriyne is a useful research compound. Its molecular formula is C14H17Br and its molecular weight is 265.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Bromo-2,5,8-tetradecatriyne suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Bromo-2,5,8-tetradecatriyne including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

34498-26-5

Molecular Formula

C14H17Br

Molecular Weight

265.19 g/mol

IUPAC Name

1-bromotetradeca-2,5,8-triyne

InChI

InChI=1S/C14H17Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h2-5,8,11,14H2,1H3

InChI Key

WATLMVJSKGPHNQ-UHFFFAOYSA-N

Canonical SMILES

CCCCCC#CCC#CCC#CCBr

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The alcohol obtained in (a) was directly converted to the corresponding bromide by adding 2 cm3 of phosphorus tribromide (0.0216 mole) to this alcohol diluted in 50 cm3 of ethyl ether. This stirred mixture under an inert atmosphere and protected from light was heated to the boiling temperature of the solvent for 2 hours and then washed at room temperature using a saturated aqueous solution of ammonium chloride.
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0 (± 1) mol
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reactant
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2 mL
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alcohol
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0 (± 1) mol
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50 mL
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solvent
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Synthesis routes and methods II

Procedure details

6 g of 1-hydroxy-2,5,8-tetradecatriyne prepared above, dissolved in 30 cm3 of ethyl ether, are introduced into a round-bottomed flask equipped with an argon inlet. 0.05 cm3 of pyridine is added and 1 cm3 of phosphorus tribromide is added dropwise, and the mixture is then brought to reflux for 3 hours.
Name
1-hydroxy-2,5,8-tetradecatriyne
Quantity
6 g
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reactant
Reaction Step One
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0.05 mL
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reactant
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1 mL
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reactant
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30 mL
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solvent
Reaction Step Four

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